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Compound of Interest

Compound Name: BRD7-IN-1 free base

Cat. No.: B12430756

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BRD7-IN-1, a key chemical intermediate
used in the development of targeted protein degraders for Bromodomain-containing protein 7
(BRD7). We will cover its chemical structure, its role in the synthesis of the PROTAC degrader
VZ185, relevant biological data of its parent and derivative compounds, detailed experimental
protocols for assessing target engagement, and visualizations of its synthetic lineage and
related biological pathways.

Introduction to BRD7 as a Therapeutic Target

Bromodomain-containing protein 7 (BRD7) is a member of the bromodomain family of
epigenetic "readers” that recognize acetylated lysine residues on histones and other proteins.
As a crucial component of the PBAF (Polybromo-associated BRG1-associated factor) subclass
of the SWI/SNF chromatin remodeling complex, BRD7 plays a significant role in transcriptional
regulation. Its dysregulation is implicated in various diseases, particularly cancer. BRD7 has
been shown to act as a tumor suppressor by interacting with key proteins like p53 and BRCA1,
thereby regulating cell cycle progression and DNA repair pathways. Consequently, the
development of chemical probes to modulate BRD7 function is of high interest in therapeutic
research.

Chemical Structure and Properties of BRD7-IN-1
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BRD7-IN-1 is a functionalized derivative of the potent dual BRD7/BRD9 inhibitor BI-7273. It
serves as a critical synthetic intermediate, or "warhead," for the construction of Proteolysis
Targeting Chimeras (PROTACS). Specifically, it is the precursor for the widely used
BRD7/BRD9 degrader, VZ185, where it is connected via a linker to a ligand for the von Hippel-
Lindau (VHL) E3 ubiquitin ligase.

Chemical Name: 4-(3,5-Dimethoxy-4-(piperazin-1-ylmethyl)phenyl)-2-methyl-2,7-naphthyridin-
1(2H)-one dihydrochloride CAS Number: 2448414-48-8

Table 1: Physicochemical Properties of BRD7-IN-1

Property Value
Molecular Formula C22H2s8CI2N4O3
Molecular Weight 467.39 g/mol
Appearance Solid Powder

| Solubility | Soluble in DMSO |

Biological Activity Data

While BRD7-IN-1 is a crucial synthetic intermediate, specific biochemical data such as ICso or
Kd values for this molecule are not extensively reported in the primary literature. Its utility is
demonstrated through the activity of its
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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